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Compound of Interest

Compound Name: Pentadecanoyl chloride

Cat. No.: B104569 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of pentadecanoyl chloride, a long-chain

acyl chloride that serves as a key reagent in organic synthesis and holds potential in

biochemical research and drug development. This document, intended for researchers,

scientists, and professionals in drug development, details its chemical structure,

physicochemical properties, synthesis, and reactivity, with a focus on its application in

experimental settings.

Chemical Structure and Identification
Pentadecanoyl chloride is the acyl chloride derivative of pentadecanoic acid. It is a reactive

compound characterized by a 15-carbon aliphatic chain attached to a carbonyl chloride

functional group.

Chemical Structure:

Identifiers:

IUPAC Name: Pentadecanoyl chloride[1][2]

Synonyms: Pentadecanoic acid chloride[2][3]

Chemical Formula: C₁₅H₂₉ClO[1][2][4]
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CAS Number: 17746-08-6[2][3]

Physicochemical Properties
Pentadecanoyl chloride is a colorless to yellowish liquid with a pungent odor.[5] It is soluble in

organic solvents but reacts vigorously with water.[5] A summary of its key physical and

chemical properties is presented in the table below.

Property Value Reference

Molecular Weight 260.84 g/mol [1][3][4][6][7]

Appearance Colorless to yellowish liquid [2][5]

Density 0.909 g/mL at 20 °C [3][7]

Refractive Index n20/D 1.451 [3][7]

Solubility
Soluble in organic solvents,

reacts with water
[5]

Synthesis and Reactivity
Synthesis
The most common laboratory-scale synthesis of pentadecanoyl chloride involves the reaction

of pentadecanoic acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl

chloride.[5] The general reaction is as follows:

CH₃(CH₂)₁₃COOH + SOCl₂ → CH₃(CH₂)₁₃COCl + SO₂ + HCl

A typical experimental workflow for the synthesis of pentadecanoyl chloride is illustrated in

the diagram below.
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Synthesis of Pentadecanoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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